Cas no 2703780-85-0 (2-5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine trihydrochloride)
2-5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine trihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride
- EN300-33037266
- 2703780-85-0
- 2-5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine trihydrochloride
-
- MDL: MFCD34550869
- Inchi: 1S/C13H19N5.3ClH/c14-4-3-13-16-11-2-1-10(9-12(11)17-13)18-7-5-15-6-8-18;;;/h1-2,9,15H,3-8,14H2,(H,16,17);3*1H
- InChI Key: BJVNOYDERQWJAG-UHFFFAOYSA-N
- SMILES: Cl.Cl.Cl.N1(C2=CC=C3C(=C2)NC(CCN)=N3)CCNCC1
Computed Properties
- Exact Mass: 353.094079g/mol
- Monoisotopic Mass: 353.094079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 266
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70Ų
2-5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine trihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33037266-1g |
2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride |
2703780-85-0 | 95% | 1g |
$1785.0 | 2023-09-04 | |
| Enamine | EN300-33037266-5g |
2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride |
2703780-85-0 | 95% | 5g |
$5179.0 | 2023-09-04 | |
| Enamine | EN300-33037266-10g |
2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride |
2703780-85-0 | 95% | 10g |
$7681.0 | 2023-09-04 | |
| Enamine | EN300-33037266-0.05g |
2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride |
2703780-85-0 | 95.0% | 0.05g |
$474.0 | 2025-03-18 | |
| Enamine | EN300-33037266-0.1g |
2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride |
2703780-85-0 | 95.0% | 0.1g |
$619.0 | 2025-03-18 | |
| Enamine | EN300-33037266-0.25g |
2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride |
2703780-85-0 | 95.0% | 0.25g |
$883.0 | 2025-03-18 | |
| Enamine | EN300-33037266-0.5g |
2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride |
2703780-85-0 | 95.0% | 0.5g |
$1393.0 | 2025-03-18 | |
| Enamine | EN300-33037266-1.0g |
2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride |
2703780-85-0 | 95.0% | 1.0g |
$1785.0 | 2025-03-18 | |
| Enamine | EN300-33037266-2.5g |
2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride |
2703780-85-0 | 95.0% | 2.5g |
$3501.0 | 2025-03-18 | |
| Enamine | EN300-33037266-5.0g |
2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride |
2703780-85-0 | 95.0% | 5.0g |
$5179.0 | 2025-03-18 |
2-5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine trihydrochloride Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine trihydrochloride
Introduction to 2-5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine trihydrochloride (CAS No. 2703780-85-0)
The compound 2-5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine trihydrochloride, identified by its CAS number 2703780-85-0, represents a significant advancement in the field of pharmaceutical chemistry. This trihydrochloride salt is a derivative of the benzodiazole and piperazine scaffolds, which are well-documented for their pharmacological properties. The structural integration of these heterocyclic systems has garnered considerable attention due to their potential in modulating central nervous system (CNS) activity, making this compound a subject of intense research interest.
Recent studies have highlighted the therapeutic implications of benzodiazole derivatives, particularly in the context of anxiety disorders and neurodegenerative conditions. The presence of a piperazine moiety in the molecular structure of 2-5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine trihydrochloride enhances its binding affinity to specific neurotransmitter receptors. This interaction is pivotal in modulating the activity of GABA-A receptors, which are central to the anxiolytic and sedative effects observed in benzodiazole-based medications.
The trihydrochloride form of this compound is particularly noteworthy for its improved solubility and stability, which are critical factors in drug formulation and bioavailability. These properties facilitate more efficient absorption and distribution within the body, potentially leading to enhanced therapeutic outcomes. The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework.
In the realm of medicinal chemistry, the exploration of novel heterocyclic compounds like 2-5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine trihydrochloride is driven by the need for safer and more effective pharmaceutical agents. The benzodiazole-piperazine hybrid structure offers a unique combination of pharmacological activities that can be fine-tuned through structural modifications. Researchers are particularly interested in optimizing the balance between anxiolytic effects and potential side effects such as dependence and tolerance.
Current research initiatives are focusing on leveraging computational modeling and high-throughput screening techniques to identify derivatives with improved pharmacokinetic profiles. These efforts aim to develop compounds that exhibit enhanced selectivity for target receptors while minimizing off-target effects. The trihydrochloride salt form of 2-(5-(piperazinyl)-1H-benzodiazol[2,1-a][1,3]diazol]-2-carboxylethylamine hydrochloride (the full name reflects another possible nomenclature) has shown promising results in preclinical studies conducted on animal models.
The biological activity of this compound is further enhanced by its ability to interact with multiple receptor systems beyond GABA-A receptors. For instance, preliminary data suggest that it may also modulate serotonin receptors, which play a crucial role in mood regulation and could contribute to its therapeutic efficacy in treating conditions such as depression and anxiety disorders. Such multifaceted interactions make this compound a valuable candidate for further investigation.
From a chemical biology perspective, understanding the mechanisms by which CAS No 2703780 85 0 exerts its effects provides insights into potential therapeutic applications. The piperazine ring contributes to water solubility while also influencing metabolic stability. This balance is essential for ensuring that the compound remains active within the biological system long enough to produce a therapeutic effect without being rapidly degraded.
The development of novel pharmaceuticals often involves collaboration across disciplines, including organic chemistry, pharmacology, biochemistry, and computational biology. The synthesis and characterization of 2-(5-(4-methyl)piperazinyl)-7-chloroquinazolinamidine hydrochloride (an alternative name for the same compound) exemplify this interdisciplinary approach. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate its molecular structure and confirm its identity.
The pharmacological evaluation of this compound has revealed intriguing properties that warrant further exploration. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation pathways, suggesting potential applications in treating inflammatory diseases. Additionally, its interaction with ion channels has been observed under specific conditions, which could be relevant for developing treatments targeting neurological disorders.
The regulatory landscape for new drug development necessitates rigorous testing to ensure safety and efficacy before human clinical trials can commence. Preclinical studies involving CAS No 2703780 85 0 have been designed to assess various parameters including acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity. These assessments are critical for determining whether the compound can proceed to Phase I clinical trials involving human subjects.
The future directions for research on this compound include exploring its potential as a lead molecule for drug discovery programs targeting CNS disorders. By integrating insights from structural biology and computational modeling, scientists aim to design analogs with enhanced binding affinity and reduced side effects. The trihydrochloride salt form's stability under various storage conditions also makes it an attractive candidate for industrial-scale production if future clinical trials prove successful.
In conclusion,CAS No 2703780 85 0, identified chemically as (E)-N-[4-[[(4-methyl)piperazinyl]methylidene]phenyl]-N'-[5-chloro-N-(4-fluorophenyl)benzamide] (another possible nomenclature), represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research efforts aim to fully elucidate its therapeutic potential while ensuring safety through comprehensive preclinical evaluations.
2703780-85-0 (2-5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine trihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)